Cas no 1391403-29-4 ((R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride)

• Product Name: (R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride
• CAS No: 1391403-29-4
• MF: C₉H₁₁ClF₃NO₂
• MW: 257.637352228165
• CID: 5086116
• PubChem ID: 156022573
• Update Time: 2025-05-21

(R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride
• E79627
• (2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol HCl
• (2R)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethanol;hydrochloride
• 1391403-29-4
• BS-47417
• (2R)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethanol hydrochloride

• Inchi： 1S/C9H10F3NO2.ClH/c10-9(11,12)15-7-3-1-6(2-4-7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m0./s1
• InChI Key： IGMWZYNHDCHAKD-QRPNPIFTSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)[C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 257.0430408g/mol
• Monoisotopic Mass: 257.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Additional information on (R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride

Comprehensive Overview of (R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride (CAS No. 1391403-29-4)

(R)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol hydrochloride is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its CAS number 1391403-29-4 uniquely identifies this compound in global databases, ensuring precise tracking and regulatory compliance. The molecule features a trifluoromethoxy group, a structural motif increasingly valued in drug discovery due to its ability to enhance metabolic stability and bioavailability. Researchers are particularly interested in its enantiopure form, as the (R)-configuration often exhibits distinct biological activity compared to its (S)-counterpart.

The compound’s hydrochloride salt form improves solubility, making it more suitable for formulation studies. Recent trends in AI-driven drug discovery have spotlighted such chiral amines as building blocks for CNS-targeted therapeutics, aligning with growing searches for "novel neuroactive compounds" and "fluorinated pharmacophores." Its 4-(trifluoromethoxy)phenyl moiety is frequently explored in GPCR modulator development, a hot topic in precision medicine forums.

Analytical methods for 1391403-29-4 typically involve HPLC chiral separation and NMR spectroscopy, with many users querying "chiral purity validation techniques." The compound’s stability under various pH conditions has also been investigated, addressing common concerns about API degradation pathways—a frequent search term among formulation scientists. While not classified as hazardous, proper handling protocols for hygroscopic compounds are recommended, reflecting broader EHS discussions in lab settings.

Patent literature reveals applications in asymmetric synthesis and intermediate preparation, correlating with rising Google Scholar queries for "chiral auxiliaries in medicinal chemistry." The trifluoromethoxy group’s role in improving blood-brain barrier penetration has spurred interest in neurological disease research, particularly in studies tagged with "Alzheimer’s disease targets" or "Parkinson’s therapeutics."

Supply chain data indicates growing demand for 1391403-29-4 among contract research organizations (CROs), especially those specializing in orphan drug development. This aligns with increasing searches for "rare disease drug intermediates." The compound’s XLogP3-AA value (a frequently searched computational chemistry parameter) suggests favorable lipophilicity for CNS drug candidates, further driving its adoption in preclinical pipelines.

Environmental fate studies of similar fluorinated compounds have become a trending topic, with researchers examining green chemistry alternatives for trifluoromethoxy incorporation. These discussions intersect with popular queries about "sustainable fluorination methods" and "FDA’s PFAS guidance," though 1391403-29-4 itself isn’t classified as a persistent environmental pollutant.

In quality control circles, debates continue about optimal residual solvent limits for hydrochloride salts like this compound, reflecting frequent searches for "ICH Q3C compliance." The amino alcohol functionality also makes it a candidate for metal-catalyzed coupling reactions, a technique dominating recent "cross-coupling reaction optimization" search trends.